Cas no 868754-42-1 (4-2-(5-Ethyl-2-pyridinyl)ethoxybenzenepropanoic Acid Ethyl Ester(Pioglitazone Impurity))

• Product Name: 4-2-(5-Ethyl-2-pyridinyl)ethoxybenzenepropanoic Acid Ethyl Ester(Pioglitazone Impurity)
• CAS No: 868754-42-1
• MF: C₂₀H₂₅NO₃
• MW: 327.417405843735
• CID: 718989
• Update Time: 2025-05-22

4-2-(5-Ethyl-2-pyridinyl)ethoxybenzenepropanoic Acid Ethyl Ester(Pioglitazone Impurity) Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,4-[2-(5-ethyl-2-pyridinyl)ethoxy]-, ethyl ester
• 4-[2-(5-Ethyl-2-pyridinyl)ethoxy]benzenepropanoic Acid Ethyl Ester (Pioglitazone Impurity)
• 4-[2-(5-Ethyl-2-pyridinyl)ethoxy]benzenepropanoic Acid Ethyl Ester (Pioglitazone Impurity)
• 4-2-(5-Ethyl-2-pyridinyl)ethoxybenzenepropanoic Acid Ethyl Ester(Pioglitazone Impurity)
• Ethyl 4-[2-(5-ethyl-2-pyridinyl)ethoxy]benzenepropanoate (ACI)
• Pioglitazone Hydrochloride Imp. E (Pharmeuropa): Ethyl 3-[4-[2-(5-Ethylpyridin-2-yl)ethoxy]phenyl]propanoate

• Inchi： 1S/C20H25NO3/c1-3-16-5-9-18(21-15-16)13-14-24-19-10-6-17(7-11-19)8-12-20(22)23-4-2/h5-7,9-11,15H,3-4,8,12-14H2,1-2H3
• InChI Key： PGOQCGKYYXPSDW-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC(OCCC2C=CC(CC)=CN=2)=CC=1)OCC

Experimental Properties

• Density: 1.082
• Boiling Point: 465.3°C at 760 mmHg
• Flash Point: 235.2°C
• Refractive Index: 1.54

Additional information on 4-2-(5-Ethyl-2-pyridinyl)ethoxybenzenepropanoic Acid Ethyl Ester(Pioglitazone Impurity)

Compound CAS No. 868754-42-1: 4-2-(5-Ethyl-2-pyridinyl)ethoxybenzenepropanoic Acid Ethyl Ester (Pioglitazone Impurity)

The compound with CAS No. 868754-42-1, known as 4-2-(5-Ethyl-2-pyridinyl)ethoxybenzenepropanoic Acid Ethyl Ester, is a critical impurity associated with pioglitazone, a widely used antidiabetic medication. This compound is of significant interest in the pharmaceutical industry due to its role as an impurity in the synthesis and production of pioglitazone, which is a thiazolidinedione class drug used for treating type 2 diabetes mellitus.

Pioglitazone is a well-established drug that improves insulin sensitivity and glucose uptake in peripheral tissues. However, the presence of impurities such as 4-2-(5-Ethyl-2-pyridinyl)ethoxybenzenepropanoic Acid Ethyl Ester can pose challenges in ensuring the quality, safety, and efficacy of the final drug product. Recent studies have highlighted the importance of identifying and controlling such impurities to meet regulatory standards and ensure patient safety.

The chemical structure of 4-2-(5-Ethyl-2-pyridinyl)ethoxybenzenepropanoic Acid Ethyl Ester consists of a pyridine ring substituted with an ethoxy group and a propanoic acid ethyl ester moiety. This structure contributes to its potential as an intermediate or by-product during the synthesis of pioglitazone. Understanding its formation mechanisms and stability under various conditions is essential for optimizing manufacturing processes and minimizing its presence in the final product.

Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have enabled precise detection and quantification of this impurity in pharmaceutical formulations. These methods are critical for ensuring compliance with regulatory limits set by agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). The development of robust analytical methods has also facilitated process optimization to reduce impurity formation during synthesis.

In terms of pharmacokinetics, studies have shown that 4-2-(5-Ethyl-2-pyridinyl)ethoxybenzenepropanoic Acid Ethyl Ester exhibits different absorption, distribution, metabolism, and excretion profiles compared to pioglitazone. This highlights the importance of evaluating its potential toxicological effects to ensure that it does not pose risks to patients. Regulatory guidelines emphasize strict control over such impurities to maintain therapeutic integrity.

From a synthetic perspective, researchers have explored various strategies to minimize the formation of this impurity during pioglitazone production. These include optimizing reaction conditions, improving purification steps, and employing advanced process analytical technology (PAT). Such innovations are driven by the need for cost-effective and environmentally friendly manufacturing practices while ensuring product quality.

The identification and characterization of 4-2-(5-Ethyl-2-pyridinyl)ethoxybenzenepropanoic Acid Ethyl Ester as an impurity have also contributed to a deeper understanding of pioglitazone's synthetic pathways. By studying its formation mechanisms, scientists can design more efficient synthetic routes that reduce impurity formation while maintaining high yields of the desired product.

In conclusion, CAS No. 868754-42-1 represents a significant impurity in pioglitazone production that requires rigorous control and monitoring. Advances in analytical techniques, process optimization, and regulatory compliance continue to shape the management of this compound in pharmaceutical manufacturing. As research progresses, further insights into its properties and behavior will enhance our ability to produce safer and more effective antidiabetic medications.